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Compound of Interest

Compound Name: 1-Chloro-4-iodo-2-nitrobenzene

Cat. No.: B1590745 Get Quote

An In-depth Technical Guide to 1-Chloro-4-iodo-
2-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloro-4-iodo-2-nitrobenzene is a halogenated nitroaromatic compound that serves as a

versatile intermediate in organic synthesis. Its trifunctional nature, featuring chloro, iodo, and

nitro groups on a benzene ring, allows for a diverse range of chemical transformations. This

guide provides a comprehensive overview of its chemical properties, synthesis, analytical

characterization, reactivity, and safe handling procedures, tailored for professionals in research

and development.

Physicochemical Properties and Identifiers
1-Chloro-4-iodo-2-nitrobenzene is a solid at room temperature. Its key identifiers and

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 41252-95-3 [1]

Molecular Formula C₆H₃ClINO₂ [1]

Molecular Weight 283.45 g/mol [1]

Appearance

Yellow needles (recrystallized

from dichloromethane and

methanol)

[2]

Molecular Structure
The molecular structure of 1-Chloro-4-iodo-2-nitrobenzene consists of a benzene ring

substituted with a chlorine atom at position 1, an iodine atom at position 4, and a nitro group at

position 2. The presence of these three distinct functional groups provides multiple reaction

sites for synthetic chemists to exploit.

Starting Material Reagents

Process

Product

4-Chloro-2-nitroaniline

Diazotization & Iodination

Dissolution in HCl

Conc. HCl, NaNO₂, KI

Sequential Addition

1-Chloro-4-iodo-2-nitrobenzene

Reaction & Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 4-Chloro-1-iodo-2-nitrobenzene - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Chloro-4-iodo-2-nitrobenzene CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590745#1-chloro-4-iodo-2-nitrobenzene-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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